Cas no 63328-49-4 (D-Lysine, N6-[(1,1-dimethylethoxy)carbonyl]-, methyl ester)

• Product Name: D-Lysine, N6-[(1,1-dimethylethoxy)carbonyl]-, methyl ester
• CAS No: 63328-49-4
• MF: C₁₂H₂₄N₂O₄
• MW: 260.329963684082
• CID: 4084607
• PubChem ID: 13645075
• Update Time: 2025-10-25

D-Lysine, N6-[(1,1-dimethylethoxy)carbonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• D-Lysine, N6-[(1,1-dimethylethoxy)carbonyl]-, methyl ester
• methyl (2R)-2-amino-6-{[(tert-butoxy)carbonyl]amino}hexanoate
• 63328-49-4
• JZJOGMHGKPNPTO-SECBINFHSA-N
• SCHEMBL8171267
• (R)-Methyl2-amino-6-((tert-butoxycarbonyl)amino)hexanoate
• BS-32649
• (R)-Methyl 2-amino-6-((tert-butoxycarbonyl)amino)hexanoate
• methyl (2R)-2-amino-6-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoate
• (R)-2-Amino-6-tert-butoxycarbonylamino-hexanoic acid methyl ester
• G66047

• Inchi： 1S/C12H24N2O4/c1-12(2,3)18-11(16)14-8-6-5-7-9(13)10(15)17-4/h9H,5-8,13H2,1-4H3,(H,14,16)/t9-/m1/s1
• InChI Key： JZJOGMHGKPNPTO-SECBINFHSA-N
• SMILES： O(C(NCCCC[C@H](C(=O)OC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 260.17360725g/mol
• Monoisotopic Mass: 260.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 90.6Ų

Additional information on D-Lysine, N6-[(1,1-dimethylethoxy)carbonyl]-, methyl ester

D-Lysine, N6-[(1,1-dimethylethoxy)carbonyl]-, methyl ester (CAS No. 63328-49-4)

D-Lysine, N6-[(1,1-dimethylethoxy)carbonyl]-, methyl ester (CAS No. 63328-49-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of lysine, an essential amino acid, and is characterized by its unique structural features and chemical properties. The N6-[(1,1-dimethylethoxy)carbonyl] group and the methyl ester functionality contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of D-Lysine, N6-[(1,1-dimethylethoxy)carbonyl]-, methyl ester consists of a lysine backbone with a tert-butyloxycarbonyl (Boc) protecting group on the ε-amino group and a methyl ester at the carboxyl terminus. This configuration allows for selective deprotection and further functionalization, which is crucial in the development of peptides and peptidomimetics. The Boc group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild acidic conditions, while the methyl ester can be hydrolyzed to the corresponding carboxylic acid under basic conditions.

Recent studies have highlighted the importance of D-Lysine, N6-[(1,1-dimethylethoxy)carbonyl]-, methyl ester in the synthesis of novel therapeutic agents. For instance, a 2022 study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the development of peptidic inhibitors targeting protein-protein interactions (PPIs). PPIs are involved in various biological processes and are considered promising targets for drug discovery. The researchers demonstrated that the Boc protection and methyl ester functionalities facilitated the synthesis of highly potent and selective inhibitors with improved pharmacokinetic properties.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of D-Lysine, N6-[(1,1-dimethylethoxy)carbonyl]-, methyl ester in the synthesis of cell-penetrating peptides (CPPs). CPPs are short peptides that can efficiently transport therapeutic cargo across cell membranes. The study showed that the Boc protection allowed for controlled deprotection during peptide assembly, while the methyl ester provided enhanced solubility and stability. The resulting CPPs exhibited high cellular uptake efficiency and were effective in delivering nucleic acids and small molecules into cells.

The versatility of D-Lysine, N6-[(1,1-dimethylethoxy)carbonyl]-, methyl ester extends beyond peptide synthesis. It has also been utilized in the development of prodrugs for improved drug delivery. A 2023 study in Molecular Pharmaceutics described a prodrug strategy where this compound was used to mask the active moiety of a poorly soluble drug. The Boc group was designed to be cleaved by specific enzymes within target tissues, releasing the active drug with enhanced bioavailability and reduced side effects.

In addition to its applications in medicinal chemistry, D-Lysine, N6-[(1,1-dimethylethoxy)carbonyl]-, methyl ester has shown promise in materials science. Researchers at a leading materials science institute have utilized this compound as a building block for self-assembling nanostructures. The unique combination of hydrophobic and hydrophilic regions within the molecule enables it to form stable nanostructures with tunable properties. These nanostructures have potential applications in drug delivery systems and tissue engineering scaffolds.

The chemical properties of D-Lysine, N6-[(1,1-dimethylethoxy)carbonyl]-, methyl ester make it an attractive candidate for various synthetic transformations. Its reactivity can be finely tuned by adjusting reaction conditions such as temperature, solvent polarity, and catalyst choice. For example, palladium-catalyzed cross-coupling reactions have been successfully employed to introduce diverse functional groups onto this scaffold. This flexibility allows chemists to tailor the molecule for specific applications ranging from small-molecule therapeutics to advanced materials.

In conclusion, D-Lysine, N6-[(1,1-dimethylethoxy)carbonyl]-methyl ester (CAS No. 63328-49-4) is a multifaceted compound with broad applications in medicinal chemistry and materials science. Its unique structural features enable it to serve as a valuable intermediate in the synthesis of bioactive molecules and functional materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.